Cas no 358731-20-1 (Methyl (2,4-Dichlorophenoxy-d3)acetate)

• Product Name: Methyl (2,4-Dichlorophenoxy-d3)acetate
• CAS No: 358731-20-1
• MF: C₉H₈Cl₂O₃
• MW: 238.08250617981
• CID: 305060
• PubChem ID: 102601148
• Update Time: 2025-04-19

Methyl (2,4-Dichlorophenoxy-d3)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,(4,6-dichlorophenoxy-2,3,5-d3)-, methyl ester (9CI)
• METHYL 2,4-DICHLOROPHENOXY-3,5,6-D3-ACETATE
• Methyl 2,4-dichlorophenoxy-3,5,6-d3-acetate100µg
• CS-0626112
• 358731-20-1
• 2,4-D Methyl ester-d3-1
• Acetic acid, (4,6-dichlorophenoxy-2,3,5-d3)-, methyl ester
• HY-124547S1
• F91142
• Methyl (2,4-Dichlorophenoxy-d3)acetate

• Inchi： 1S/C9H8Cl2O3/c1-13-9(12)5-14-8-3-2-6(10)4-7(8)11/h2-4H,5H2,1H3/i2D,3D,4D
• InChI Key： HWIGZMADSFQMOI-NRUYWUNFSA-N
• SMILES： ClC1C([2H])=C(C([2H])=C([2H])C=1OCC(=O)OC)Cl

Computed Properties

• Exact Mass: 237.004
• Monoisotopic Mass: 237.004
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5A^2